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Compound of Interest

4-Hydroxycyclohexanecarboxylic

Compound Name: ]
acid

Cat. No.: B092502

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Hydroxycyclohexanecarboxylic acid. Adherence

to these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Properties and Hazards: 4-Hydroxycyclohexanecarboxylic acid is a solid that can
cause skin and serious eye irritation.[1][2][3][4] It may also be harmful if swallowed or inhaled,
potentially causing respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to 4-Hydroxycyclohexanecarboxylic
acid. The following table summarizes the recommended equipment.
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Body Part

Personal Protective
Equipment

Material/Standard
Specification

Eyes/Face

Chemical safety goggles or a

face shield

Goggles should be splash-
proof and conform to EN 166
(EU) or NIOSH (US)
standards. Polycarbonate
lenses are recommended for

impact resistance.

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids. Gloves must be
inspected for any damage

before use.

Body

Laboratory coat

For handling larger quantities,
an impervious apron should be
worn over the lab coat.

Respiratory

Use in a well-ventilated area

If ventilation is inadequate, a
NIOSH/MSHA-approved
respirator is necessary. For
low-fume environments, an
N95 mask may be sufficient,
while higher exposures may
require a full-face respirator

with acid gas cartridges.

Operational Plan: Handling and Storage

Engineering Controls:

¢ Always handle 4-Hydroxycyclohexanecarboxylic acid in a chemical fume hood to

minimize the inhalation of dust and vapors.

o Ensure that eyewash stations and safety showers are easily accessible.

Safe Handling Procedures:
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Wash hands thoroughly after handling the chemical.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area.

Avoid the formation of dust and aerosols during handling.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.
o Keep away from strong oxidizing agents, strong acids, and strong bases.
Disposal Plan

Waste Disposal:

« All waste materials, including the chemical, contaminated absorbents, and used PPE, should
be treated as hazardous waste.

o Dispose of all waste in clearly labeled, sealed containers.

o Follow all local, regional, and national regulations for hazardous waste disposal.
Spill Response:

o For small spills, use an absorbent material like diatomite to contain the substance.

¢ Inthe case of a large spill, evacuate the area and contact the institution's environmental
health and safety department. Do not attempt to clean up large spills without proper training
and equipment.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 4-
Hydroxycyclohexanecarboxylic acid in a laboratory setting.
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Workflow for Handling 4-Hydroxycyclohexanecarboxylic Acid
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Caption: Standard laboratory workflow for handling 4-Hydroxycyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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